4-Methoxy-2-methylnicotinonitrile
Overview
Description
4-Methoxy-2-methylnicotinonitrile is a chemical compound with the CAS Number: 902171-51-1 and a molecular weight of 148.16 . It is a white to yellow solid at room temperature .
Molecular Structure Analysis
The InChI code for 4-Methoxy-2-methylnicotinonitrile is 1S/C8H8N2O/c1-6-7(5-9)8(11-2)3-4-10-6/h3-4H,1-2H3 . This indicates that the compound has a structure of a pyridine core flanked by two phenyl rings .Chemical Reactions Analysis
While specific chemical reactions involving 4-Methoxy-2-methylnicotinonitrile are not available, it’s worth noting that many organic compounds have a large number of delocalized π electrons as well as an extra electron donor and the electron acceptor on opposite sides of the molecule . This causes a high degree of nonlinearity in organic compounds .Physical And Chemical Properties Analysis
4-Methoxy-2-methylnicotinonitrile is a white to yellow solid . and should be stored at a temperature between 2-8°C .Scientific Research Applications
- Application : 4-Methoxy-2-methylnicotinonitrile exhibits strong nonlinearity, making it suitable for NLO devices. Researchers explore its use in holographic imaging, integrated optics, frequency conversion, and optical data storage .
- Application : Scientists have successfully grown single crystals of 4-Methoxy-2-methylnicotinonitrile using the slow evaporation method. These crystals can be analyzed using X-ray diffraction techniques to determine their crystal system and unit cell parameters .
- Application : Researchers analyze 4-Methoxy-2-methylnicotinonitrile’s dielectric behavior across different temperatures and frequencies. The Agilent LCR meter helps characterize its electrical properties .
- Application : The compound exhibits photoluminescence, with a high-intensity emission peak around 599 nm. Understanding its luminescent properties is essential for potential optoelectronic applications .
- Results : The Coats-Redfern and Horowitz-Metzger methods provide kinetic and thermodynamic parameters, including activation energy and entropy .
- Application : Fourier transform infrared (FTIR) and FT-Raman spectral analyses identify functional groups in 4-Methoxy-2-methylnicotinonitrile. Peaks at specific wavenumbers correspond to specific vibrations, such as N–H stretching modes .
Nonlinear Optical Materials
Single Crystal Growth
Dielectric Properties
Photoluminescence
Thermal Analysis
Functional Groups Identification
Safety And Hazards
Future Directions
While specific future directions for 4-Methoxy-2-methylnicotinonitrile are not available, research in the field of organic nonlinear optic (NLO) materials is ongoing due to their potential applications in various fields such as holographic imaging, integrated optics, frequency conversion, frequency mixing, optical data storage, optical communication, and photonic-integrated circuitry .
properties
IUPAC Name |
4-methoxy-2-methylpyridine-3-carbonitrile | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O/c1-6-7(5-9)8(11-2)3-4-10-6/h3-4H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRTWOHWOEVBOBD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=C1C#N)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50695041 | |
Record name | 4-Methoxy-2-methylpyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50695041 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxy-2-methylnicotinonitrile | |
CAS RN |
902171-51-1 | |
Record name | 4-Methoxy-2-methylpyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50695041 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.